Cas no 1493330-74-7 (Hexane, 3-(bromomethyl)-1-(1-methylethoxy)-)

• Product Name: Hexane, 3-(bromomethyl)-1-(1-methylethoxy)-
• CAS No: 1493330-74-7
• MF: C₁₀H₂₁BrO
• MW: 237.177142858505
• CID: 5282584
• Update Time: 2025-05-18

Hexane, 3-(bromomethyl)-1-(1-methylethoxy)- Chemical and Physical Properties

Names and Identifiers

• Hexane, 3-(bromomethyl)-1-(1-methylethoxy)-

• Inchi： 1S/C10H21BrO/c1-4-5-10(8-11)6-7-12-9(2)3/h9-10H,4-8H2,1-3H3
• InChI Key： FETUUAWBWIKEEA-UHFFFAOYSA-N
• SMILES： C(OC(C)C)CC(CBr)CCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on Hexane, 3-(bromomethyl)-1-(1-methylethoxy)-

Hexane, 3-(bromomethyl)-1-(1-methylethoxy) - A Comprehensive Overview

Hexane, 3-(bromomethyl)-1-(1-methylethoxy), also known by its CAS number 1493330-74-7, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique molecular structure, which combines a hexane backbone with a bromomethyl group and a tert-butoxy substituent. The combination of these functional groups imparts distinctive chemical properties, making it an invaluable tool in modern chemical synthesis.

The molecular structure of Hexane, 3-(bromomethyl)-1-(1-methylethoxy) can be dissected into its constituent parts: the hexane chain serves as the primary framework, while the bromomethyl group (-CH2Br) and the tert-butoxy group (-OCH(CH2CH3)2) are attached at specific positions on the chain. This arrangement not only influences the compound's physical properties but also determines its reactivity in various chemical reactions.

Recent studies have highlighted the importance of Hexane, 3-(bromomethyl)-1-(1-methylethoxy) in the synthesis of advanced materials, particularly in the development of novel polymers and surfactants. Researchers have demonstrated that this compound can act as a precursor for generating amphiphilic molecules, which are essential in creating self-assembling structures and nano-materials.

In terms of physical properties, Hexane, 3-(bromomethyl)-1-(1-methylethoxy) exhibits a melting point of approximately -50°C and a boiling point around 85°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and diethyl ether makes it highly suitable for use in solution-based chemical reactions.

The synthesis of Hexane, 3-(bromomethyl)-1-(1-methylethoxy) typically involves multi-step processes that include alkylation and substitution reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production techniques, reducing the overall cost and environmental impact associated with its manufacture.

One of the most promising applications of Hexane, 3-(bromomethyl)-1-(1-methylethoxy) lies in its use as an intermediate in drug discovery processes. Its ability to undergo nucleophilic substitution reactions has made it a valuable component in the synthesis of bioactive compounds with potential therapeutic applications.

Moreover, studies published in leading chemistry journals have explored the role of Hexane, 3-(bromomethyl)-1-(1-methylethoxy) in click chemistry reactions. These investigations have shown that the compound can participate in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, opening new avenues for rapid and efficient molecule construction.

In conclusion, Hexane, 3-(bromomethyl)-1-(1-methylethoxy) stands out as a critical compound in contemporary chemical research due to its unique structure and diverse applications. As ongoing research continues to uncover new uses for this compound, it is poised to play an even more significant role in advancing both academic and industrial chemical endeavors.